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Compound of Interest

Compound Name: 2,6,16-Kauranetriol

Cat. No.: B1150902

An In-Depth Technical Guide to 2,6,16-Kauranetriol

Authored for researchers, scientists, and professionals in drug development, this document
provides a comprehensive overview of the chemical identifiers, and relevant biological context
of 2,6,16-Kauranetriol, a naturally occurring diterpenoid.

Chemical Identity

2,6,16-Kauranetriol is a diterpenoid belonging to the ent-kaurane class. Its chemical structure
and associated identifiers are fundamental for its study and application in research.
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Identifier Value Source
CAS Number 41530-90-9 [1][21[3]
Molecular Formula C20H3403 [3]
Molecular Weight 322.48 g/mol

(2R,4aR,5R,6aR,8R,9R,11aR,
11bS)-4,4,8,11b-
Tetramethyltetradecahydro-

IUPAC Name
6a,9-
methanocyclohepta[a]naphthal
ene-2,5,8-triol

Synonyms Kaurane-2,6,16-triol

Biological Context and Potential Therapeutic
Relevance

2,6,16-Kauranetriol is classified as an ent-kaurane diterpenoid. This class of natural products
is known for a wide array of biological activities, positioning them as compounds of interest for
further investigation.

Natural Occurrence

2,6,16-Kauranetriol has been isolated from Pteris cretica, commonly known as the Cretan
brake fern. This plant has a history of use in traditional medicine, suggesting the presence of
bioactive constituents.

General Biological Activities of ent-Kaurane
Diterpenoids

While specific experimental data for 2,6,16-Kauranetriol is limited in publicly accessible
literature, the broader class of ent-kaurane diterpenoids has been reported to exhibit several
significant pharmacological effects:
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« Anti-inflammatory Activity: Many ent-kaurane diterpenoids have demonstrated the ability to
modulate inflammatory pathways.

» Antimicrobial Effects: Activity against various bacteria and fungi has been observed.

e Cytotoxic and Anti-tumor Potential: Certain compounds within this class have shown promise
in inhibiting the growth of cancer cell lines.

The shared core structure among ent-kaurane diterpenoids suggests that 2,6,16-Kauranetriol
may possess similar biological properties, warranting further experimental validation.

Postulated Experimental Workflow for Bioactivity
Screening

Based on the known activities of related compounds, a logical experimental workflow to
characterize the biological effects of 2,6,16-Kauranetriol can be proposed. This workflow
would systematically evaluate its cytotoxic and anti-inflammatory potential.
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Cytotoxicity Assessment Anti-inflammatory Activity Evaluation

Culture Macrophages
(e.g., RAW 264.7)

Prepare 2,6,16-Kauranetriol Stock Solution

Culture Cancer Cell Lines
(e.g., HelLa, A549, MCF-7)

Induce Inflammation with LPS

Perform MTT Assay to Determine Cell Viability Treat Cells with 2,6,16-Kauranetriol

Measure Nitric Oxide Production (Griess Assay)

Calculate IC50 Values Analyze Pro-inflammatory Cytokine Levels (ELISA)

Mechanism of Action Studies

Western Blot for Key Signaling Proteins

(e.g., NF-kB, MAPKs) gPCR for Gene Expression of Inflammatory Mediators

Click to download full resolution via product page

Caption: Proposed workflow for evaluating the bioactivity of 2,6,16-Kauranetriol.

Potential Sighaling Pathway Involvement

Based on the known mechanisms of other anti-inflammatory natural products, it is plausible
that 2,6,16-Kauranetriol could exert its effects by modulating key inflammatory signaling
pathways such as the NF-kB and MAPK pathways.
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Caption: Postulated inhibitory effect on the NF-kB and MAPK signaling pathways.
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Future Directions

The information available on 2,6,16-Kauranetriol is currently limited. Future research should
focus on:

Comprehensive Biological Screening: Evaluating its activity across a wide range of assays to
identify its primary pharmacological effects.

Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways
modulated by this compound.

In Vivo Efficacy: Assessing its therapeutic potential in animal models of relevant diseases.

Toxicological Profiling: Determining its safety profile to warrant further development.

This technical guide serves as a foundational document to stimulate and guide further research
into the therapeutic potential of 2,6,16-Kauranetriol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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